3-(2,5-dimethoxyphenyl)-5-oxo-N-(2-phenoxyphenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-cycloheptyl-3-(2,5-dimethoxyphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C22H25N3O4S/c1-28-15-9-10-19(29-2)16(11-15)18-13-30-22-23-12-17(21(27)25(18)22)20(26)24-14-7-5-3-4-6-8-14/h9-14H,3-8H2,1-2H3,(H,24,26)
• InChI Key: HCHQMFSCUBDXIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CSC3=NC=C(C(=O)N23)C(=O)NC4CCCCCC4
• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol

Description

The compound is a derivative of thiazolopyrimidine. Thiazolopyrimidines are heterocyclic analogs of purine bases and exhibit a broad spectrum of pharmacological activity.

Synthesis Analysis

The synthesis of thiazolopyrimidines involves various methods. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks.

Molecular Structure Analysis

The structure of thiazolopyrimidines is similar to purine. The thiazolopyrimidine moiety can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and the biological target.

Chemical Reactions Analysis

Thiazolopyrimidines possess an active methylene group (C2H2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Physical And Chemical Properties Analysis

The IR spectrum of a similar compound shows peaks at 2935 (CH3), 1712 (C=O), 1622 (C=C), 1589–1604 (C=C arom), 1499 (C=N).

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the sources, thiazolopyrimidines are known for their potential as scaffolds for the design of new medicines, including anticancer drugs.

Future Directions

Thiazolopyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines. Their huge synthetic potential and the ability to readily modify the thiazolopyrimidine moiety make them an interesting area for future research.